Sensitivity vs. ONPG in Mammalian Cell Lysates
In a direct head-to-head kinetic comparison using purified E. coli β-galactosidase, CPRG demonstrated approximately 10-fold greater sensitivity for enzyme quantitation relative to ONPG [1]. This sensitivity advantage is quantitatively accounted for by two opposing factors: the Vmax for CPRG was half that of ONPG (21.4 vs. 41.1), while the molar extinction coefficient of the chromogenic product chlorophenol red is 21-fold higher than that of o-nitrophenol, yielding a net ~10.5-fold improvement in colorimetric signal per unit of enzyme activity [1]. At the standard assay concentration of 8.0 mM CPRG (6-fold Km), 86% of Vmax was achieved, enabling robust detection of low-level β-galactosidase expression from transfected HeLa cells that was undetectable using ONPG [1].
| Evidence Dimension | Sensitivity (fold improvement in enzyme quantitation limit) |
|---|---|
| Target Compound Data | CPRG: ~10-fold more sensitive than ONPG; Vmax = 21.4, Km = 1.35 mM, extinction coefficient ε_chlorophenol red ≈ 21× ε_o-nitrophenol |
| Comparator Or Baseline | ONPG (o-nitrophenyl-β-D-galactopyranoside): Vmax = 41.1, Km = 2.42 mM, ε_o-nitrophenol baseline |
| Quantified Difference | CPRG sensitivity ≈ 10× ONPG; CPRG Vmax/ONPG Vmax = 0.52; ε_CPRG/ε_ONPG ≈ 21; net signal enhancement factor ≈ (21 × 0.52) ≈ 10.9 |
| Conditions | Purified E. coli β-galactosidase; HeLa cell lysates with Nonidet P-40 detergent; kinetic analysis at standardized substrate concentrations |
Why This Matters
This 10-fold sensitivity gap means that CPRG can reliably detect β-galactosidase reporter expression at levels that are functionally invisible to ONPG-based assays, reducing false negatives and enabling earlier detection of successful transfection events—critical for high-throughput screening and transient transfection optimization.
- [1] Eustice DC, Feldman PA, Colberg-Poley AM, Buckery RM, Neubauer RH. A sensitive method for the detection of beta-galactosidase in transfected mammalian cells. Biotechniques. 1991;11(6):739-40, 742-3. PMID: 1809326. View Source
